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Compound of Interest

Compound Name: Einecs 301-195-8

Cat. No.: B15180892 Get Quote

Compound Name: (R)-Glycolic acid, compound with (S-(R,S))-2-(methylamino)-1-

phenylpropanol(1:1)

CAS Number: 93982-06-0

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Experimental data for the compound with CAS number 93982-06-0 is limited in

publicly available literature. This guide provides computed data for the compound and detailed

experimental data for its individual components: (R)-Glycolic acid and (1R,2S)-2-

(methylamino)-1-phenylpropan-1-ol (a stereoisomer of the base).

Introduction
The substance with CAS number 93982-06-0 is an acid-base compound formed between (R)-

Glycolic acid and (S-(R,S))-2-(methylamino)-1-phenylpropanol. The base component is a

stereoisomer of ephedrine, a well-known sympathomimetic amine. This technical guide

summarizes the available physical and chemical characteristics of this compound and its

constituent parts to support research and development activities.

(R)-Glycolic acid, compound with (S-(R,S))-2-
(methylamino)-1-phenylpropanol(1:1): Computed
Data
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Due to the scarcity of experimental data for this specific salt, the following table presents

computed properties.

Property Value

Molecular Formula C₁₂H₁₉NO₄

Molecular Weight 241.28 g/mol

Exact Mass 241.131408 g/mol

Topological Polar Surface Area 89.8 Å²

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 4

Component 1: (R)-Glycolic Acid
Glycolic acid is the smallest α-hydroxy acid (AHA) and is widely used in various industries,

including cosmetics and pharmaceuticals.[1]

Property Value Reference

Molecular Formula C₂H₄O₃ [2]

Molecular Weight 76.05 g/mol [3][4]

Appearance
Colorless, odorless, crystalline

solid
[1][2]

Melting Point 75-80 °C

Boiling Point Decomposes at 100 °C [1]

Solubility
Soluble in water, ethanol, and

diethyl ether.[3][4]

pKa 3.83 at 25 °C [4]
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Several methods are employed for the industrial production of glycolic acid:

Hydrolysis of monochloroacetic acid: This process involves the reaction of monochloroacetic

acid with sodium hydroxide.[5]

Carbonylation of formaldehyde: A reaction of formaldehyde with carbon monoxide and water

under high pressure and in the presence of an acidic catalyst.[6]

Electrolytic reduction of oxalic acid: An electrochemical method to produce glycolic acid.[5]

From glycerol: A method involving the catalytic oxidation of glycerol.[7][8]

A general experimental protocol for the synthesis from glyoxal is described as follows: Catalytic

experiments can be carried out in a rotated steel autoclave with a commercially available 40%

aqueous solution of glyoxal.[9] The reaction is run for 0.5–5 hours at temperatures of 100–170

°C.[9]

Component 2: (1R,2S)-2-(methylamino)-1-
phenylpropan-1-ol (Ephedrine)
This component is a sympathomimetic amine with known biological activity. It acts as a

stimulant and is used in medicine as a decongestant and to treat hypotension.[10][11]

Property Value

Molecular Formula C₁₀H₁₅NO

Molecular Weight 165.23 g/mol

Appearance White crystalline powder

Boiling Point 255 °C at 760 mmHg[12]

Flash Point 85.6 °C[12]

Density 1.015 g/cm³[12]

Ephedrine primarily acts as an agonist at both α- and β-adrenergic receptors.[11] Its

mechanism of action involves increasing the activity of norepinephrine on adrenergic receptors.
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[10] This leads to various physiological responses, including vasoconstriction, bronchodilation,

and increased heart rate and blood pressure. It has been used for its thermogenic and lipolytic

characteristics as a nutritional supplement.[10] Interestingly, research has shown that Ephedra

Herb also possesses pharmacological activities independent of its ephedrine alkaloid content,

such as c-MET inhibitory activity.[13]
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Caption: Formation of the salt from its acid and base components.

Preparation

Reaction Isolation & Purification

Dissolve Glycolic Acid
in suitable solvent

Mix solutions
(e.g., dropwise addition)

Dissolve Ephedrine Base
in suitable solvent

Stir at controlled
temperature

Induce precipitation
(e.g., cooling, anti-solvent) Filter and wash the salt Dry under vacuum

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of an organic salt.
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Caption: Simplified signaling cascade initiated by ephedrine binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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